Cas no 1336517-02-2 ((2R)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol)

(2R)-2-Amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol is a chiral β-amino alcohol derivative featuring a bromo- and chloro-substituted aromatic ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and ligands for asymmetric catalysis. The presence of both amino and hydroxyl functional groups on a stereogenic center enhances its utility in constructing complex molecular architectures. The halogen substituents (bromo and chloro) offer additional reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions. Its well-defined stereochemistry ensures consistent performance in stereoselective transformations, making it a preferred choice for research in medicinal chemistry and chiral auxiliaries. High purity and stability under standard conditions further support its laboratory applications.

(2R)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol structure

1336517-02-2 structure

Product Name:(2R)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol

CAS No:1336517-02-2

MF:C₈H₉BrClNO

MW:250.52016043663

CID:5581952

PubChem ID:130779958

Update Time:2025-06-07

(2R)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (2R)-2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ETHAN-1-OL
- Benzeneethanol, β-amino-2-bromo-6-chloro-, (βR)-
- (2R)-2-amino-2-(2-bromo-6-chlorophenyl)ethanol
- 1336517-02-2
- (R)-2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ETHAN-1-OL
- EN300-1910707
- Y13065
- (2R)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol
- Inchi： 1S/C8H9BrClNO/c9-5-2-1-3-6(10)8(5)7(11)4-12/h1-3,7,12H,4,11H2/t7-/m0/s1
- InChI Key： QSBIUTUSSXOJJP-ZETCQYMHSA-N
- SMILES： BrC1C=CC=C(C=1[C@H](CO)N)Cl

Computed Properties

Exact Mass: 248.95560g/mol
Monoisotopic Mass: 248.95560g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.644±0.06 g/cm3(Predicted)
Boiling Point: 374.1±37.0 °C(Predicted)
pka: 12.19±0.10(Predicted)

(2R)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol Pricemore >>

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Enamine	EN300-1910707-0.05g	(2R)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol	1336517-02-2	0.05g	$1296.0	2023-09-17
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Enamine	EN300-1910707-1.0g	(2R)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol	1336517-02-2	1g	$1543.0	2023-06-01
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